Cas no 100348-16-1 (1,2,4-Triazine-3,5(2H,4H)-dione,6-(2-bromo-2-fluoroethenyl)-2-(2-deoxy-b-D-erythro-pentofuranosyl)-, (E)- (9CI))

• Product Name: 1,2,4-Triazine-3,5(2H,4H)-dione,6-(2-bromo-2-fluoroethenyl)-2-(2-deoxy-b-D-erythro-pentofuranosyl)-, (E)- (9CI)
• CAS No: 100348-16-1
• MF: C₁₀H₁₁BrFN₃O₅
• MW: 352.11384510994
• CID: 178872
• PubChem ID: 6450926
• Update Time: 2025-04-19

1,2,4-Triazine-3,5(2H,4H)-dione,6-(2-bromo-2-fluoroethenyl)-2-(2-deoxy-b-D-erythro-pentofuranosyl)-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazine-3,5(2H,4H)-dione,6-(2-bromo-2-fluoroethenyl)-2-(2-deoxy-b-D-erythro-pentofuranosyl)-, (E)- (9CI)
• 100348-16-1
• 6-[(E)-2-bromo-2-fluoroethenyl]-2-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2,4-triazine-3,5-dione
• (E)-5-(2-Bromo-2-fluorovinyl)-6-aza-2'-deoxy-uridine
• 6-[(E)-2-bromo-2-fluoro-vinyl]-2-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-1,2,4-triazine-3,5-dione

• Inchi： 1S/C10H11BrFN3O5/c11-7(12)1-4-9(18)13-10(19)15(14-4)8-2-5(17)6(3-16)20-8/h1,5-6,8,16-17H,2-3H2,(H,13,18,19)/b7-1-/t5-,6+,8+/m0/s1
• InChI Key： PZHAXONLZUCDNN-GRMGBRLTSA-N
• SMILES： Br/C(=C/C1C(NC(N([C@H]2C[C@@H]([C@@H](CO)O2)O)N=1)=O)=O)/F

Computed Properties

• Exact Mass: 350.98661g/mol
• Monoisotopic Mass: 350.98661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 352.11g/mol
• XLogP3: 0
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 2.09
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.712